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Gaxilose Diagnostic Assay: Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the Gaxilose diagnostic assay. It includes

detailed troubleshooting guides and frequently asked questions (FAQs) to address specific

issues that may arise during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is the principle of the Gaxilose diagnostic assay?

A1: The Gaxilose diagnostic assay is a non-invasive method for diagnosing lactase deficiency

(hypolactasia). Gaxilose (4-O-β-D-galactopyranosyl-D-xylose) is a synthetic disaccharide that

is hydrolyzed by the lactase enzyme in the small intestine into galactose and D-xylose. The

amount of D-xylose absorbed and subsequently excreted in the urine is directly proportional to

the intestinal lactase activity.[1]

Q2: What is the standard procedure for the Gaxilose test?

A2: The patient orally ingests 0.45 grams of Gaxilose dissolved in water. Urine is then

collected over a 5-hour period.[1][2] The total volume of urine is measured, and the

concentration of D-xylose is determined to calculate the total amount of D-xylose excreted.
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Q3: How are the results of the Gaxilose test interpreted?

A3: The total amount of D-xylose excreted in the urine over 5 hours is used to determine

lactase activity. A common cut-off value for diagnosing lactose malabsorption is 19.18 mg of

xylose in the 5-hour urine collection.[1] Levels below this threshold are indicative of

hypolactasia.

Q4: What are the main advantages of the Gaxilose test compared to other methods for

diagnosing lactose intolerance?

A4: The Gaxilose test is non-invasive and generally well-tolerated by patients, with minimal

side effects such as bloating or gas.[3] Unlike the lactose tolerance test, it does not require

blood sampling.[3] It offers a direct and quantitative measure of lactase activity.[1]

Quality Control Measures
Effective quality control is crucial for ensuring the accuracy and reliability of the Gaxilose
diagnostic assay. This involves monitoring the analytical performance of the D-xylose

measurement and ensuring proper pre-analytical procedures.

Analytical Quality Control
The accurate quantification of D-xylose in urine is the cornerstone of the Gaxilose assay. The

following table summarizes the key quality control parameters for the analytical measurement

of D-xylose. These parameters should be established and monitored by the laboratory.
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Parameter Acceptance Criteria Frequency

Linearity
R² ≥ 0.995 over the expected

concentration range

During initial validation and

after major instrument

maintenance

Accuracy
Recovery of 85-115% for

spiked samples

With each new batch of

reagents and periodically as

per lab protocol

Precision (Intra-assay)
Coefficient of Variation (CV) ≤

10%
With every analytical run

Precision (Inter-assay)
Coefficient of Variation (CV) ≤

15%

Monitored across different

analytical runs

Limit of Quantification (LOQ)

The lowest concentration that

can be quantified with

acceptable precision and

accuracy

Determined during initial

validation

Positive Control

Within established range

(representing normal lactase

activity)

With every analytical run

Negative Control

Within established range

(representing lactase

deficiency)

With every analytical run

Pre-analytical Quality Control
Pre-analytical errors are a significant source of variability in the Gaxilose assay. Adherence to

strict collection and handling protocols is essential.
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Step Key Consideration Common Errors

Patient Preparation
Fasting is required before the

test.

Patient not fasting, leading to

potential interference.

Gaxilose Administration
Ensure the full 0.45g dose is

consumed.

Incomplete ingestion of the

Gaxilose solution.

Urine Collection
Complete 5-hour urine

collection is critical.

Incomplete collection (missed

voids), incorrect timing.

Volume Measurement
Accurate measurement of the

total urine volume.

Inaccurate volume

measurement leading to

calculation errors.

Sample Storage

Store urine samples

appropriately (e.g., frozen) if

not analyzed immediately.

Improper storage leading to

degradation of D-xylose.

Troubleshooting Guide
This guide addresses specific issues that users might encounter during the Gaxilose
diagnostic assay.

Q5: What should I do if the quality control (QC) values are out of the acceptable range?

A5: If your positive or negative controls fall outside the established acceptance criteria, all

patient results from that run are considered invalid. Do not report any patient results.

Investigate the potential causes by following the troubleshooting steps outlined in the diagram

below.
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Caption: Troubleshooting workflow for out-of-range QC results.

Q6: A patient's result is borderline (close to the 19.18 mg cut-off). How should this be

interpreted?

A6: Borderline results should be interpreted with caution. Review the pre-analytical information

for any potential errors, such as incomplete urine collection. Consider any medications the

patient is taking that might affect gastrointestinal motility or renal function, as these can

potentially influence the results.[4] If significant doubt remains, a repeat test or confirmation

with an alternative diagnostic method may be warranted.

Q7: What are common causes of unexpectedly low D-xylose levels in a patient expected to

have normal lactase activity?

A7: Unexpectedly low D-xylose levels can result from several factors:

Incomplete Urine Collection: This is a primary cause of falsely low results. Emphasize the

importance of collecting every void during the 5-hour window.

Impaired Renal Function: Reduced kidney function can lead to decreased excretion of D-

xylose into the urine.[4]
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Medications: Drugs that alter gastrointestinal motility could potentially affect the absorption of

D-xylose.[4]

Dehydration: Severe dehydration can lead to reduced urine output and consequently lower

total D-xylose excretion.

Q8: Can bacterial overgrowth in the small intestine affect the Gaxilose test results?

A8: While the hydrogen breath test is more susceptible to interference from bacterial

overgrowth, it is a potential consideration for the Gaxilose test. Some bacteria may be capable

of metabolizing D-xylose, which could theoretically lead to lower levels in the urine.

Experimental Protocol: Gaxilose Diagnostic Assay
This protocol outlines the key steps for performing the Gaxilose diagnostic assay.

1. Patient Preparation:

The patient should fast for at least 8 hours prior to the test.

Water is permitted during the fasting period and throughout the test.

2. Gaxilose Administration:

Dissolve 0.45 grams of Gaxilose in 150-250 mL of water.

The patient should drink the entire solution.

3. Urine Collection:

The patient should empty their bladder immediately before or after ingesting the Gaxilose
solution. This urine is discarded.

All urine produced for the next 5 hours must be collected in a single, clean container.

It is critical to collect every void during this 5-hour period.

4. Sample Processing:
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At the end of the 5-hour collection period, measure the total volume of the collected urine

and record the value.

Aliquot a portion of the urine for D-xylose analysis. If not analyzed immediately, store the

aliquot frozen at -20°C or below.

5. D-xylose Quantification:

Analyze the urine aliquot for D-xylose concentration using a validated analytical method

(e.g., enzymatic assay or a modified phloroglucinol-based assay).

Run positive and negative controls with each batch of samples.

6. Calculation of Results:

Calculate the total amount of D-xylose excreted using the following formula: Total D-xylose

(mg) = D-xylose Concentration (mg/mL) x Total Urine Volume (mL)

Gaxilose Assay Workflow
The following diagram illustrates the complete workflow of the Gaxilose diagnostic assay from

patient preparation to result interpretation.
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Caption: Overview of the Gaxilose diagnostic assay workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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